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Compound of Interest

Compound Name: Isobutyl butyrate

Cat. No.: B008406

For Researchers, Scientists, and Drug Development Professionals

Introduction to Isobutyl Butyrate in Fragrance
Formulation

Isobutyl butyrate (CAS No. 539-90-2) is a fruity ester widely utilized in the flavor and
fragrance industry to impart a sweet, fruity aroma reminiscent of pineapple, apple, and banana.
[1][2] Its characteristic scent profile makes it a valuable ingredient in the formulation of a variety
of fragranced products, including perfumes, cosmetics, and personal care items.[1][2][3][4] This
document provides detailed application notes and experimental protocols for researchers and
scientists working with isobutyl butyrate in fragrance formulation research.

Isobutyl butyrate is a colorless liquid with a medium odor strength and substantivity of less
than four hours on a smelling strip.[5][6] It is naturally found in various fruits and spirits,
including apples, bananas, citrus fruits, mangos, wine, and brandy.[7] For commercial use, a
nature-identical version is often synthesized to ensure consistent quality and preserve natural
resources.[7]

Physicochemical and Olfactory Properties

A comprehensive understanding of the physicochemical and olfactory properties of isobutyl
butyrate is essential for its effective application in fragrance formulations.

Table 1: Physicochemical Properties of Isobutyl Butyrate
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Property Value Reference
Molecular Formula CsH1602 [1112]
Molecular Weight 144.21 g/mol [1][2][8]
CAS Number 539-90-2 [11[2]
Appearance Colorless liquid [1112]
Boiling Point 157-158 °C [1][9]
Density 0.861 g/mL at 25 °C [1]
Refractive Index n20/D 1.403 [1]
Flash Point 46 °C (115 °F) [9][10]
Solubility Vc?ry.slight!y soluble in wat(?r; 1]
miscible with alcohol and oils.

Table 2: Olfactory Profile of Isobutyl Butyrate
Parameter Description Reference
Odor Type Fruity [5]1[6]

Odor Description

Sweet, fruity, pineapple, tutti
frutti, rummy, cherry, apple,

overripe fruit, bubble gum.

[5][6]

Odor Strength Medium [5][6]
Substantivity < 4 hours at 100.00 % [51[6]
Odor Threshold 0.0016 ppm [1]

Flavor Profile

Sweet, fruity, pineapple, apple,
rummy, bubble gum, tutti frutti,

overripe fruit, tropical fruit.

[6]

Experimental Protocols
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Sensory Evaluation of Isobutyl Butyrate

Sensory evaluation is critical for understanding the olfactory characteristics of isobutyl
butyrate and its performance in a fragrance formulation.

Objective: To characterize the odor profile of isobutyl butyrate using a trained sensory panel.
Materials:

o Isobutyl butyrate (99% purity)

e Odorless smelling strips

o Ethanol (perfumer's grade) for dilution

e Glass beakers and pipettes

e Sensory evaluation booths with controlled ventilation and lighting

Protocol:

e Prepare a 10% solution of isobutyl butyrate in ethanol.

o Dip smelling strips into the solution, ensuring they are saturated but not dripping.
» Allow the solvent to evaporate for 30 seconds.

o Present the smelling strips to a panel of at least five trained sensory analysts.

« Instruct panelists to individually document the odor characteristics they perceive at three
time points: initial impression (top note), after 15 minutes (middle note), and after 1 hour
(base note).

o Panelists should use a standardized lexicon of fragrance descriptors.
o Compile and analyze the descriptors to create a comprehensive odor profile.

Objective: To assess the pleasantness and consumer acceptance of a fragrance formulation
containing isobutyl butyrate.
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Materials:

Fragrance formulation containing a known concentration of isobutyl butyrate.

Control fragrance formulation without isobutyl butyrate.

Consumer panel (n = 30) representing the target demographic.

Evaluation forms with a 9-point hedonic scale (1 = Dislike Extremely, 9 = Like Extremely).

Protocol:

o Prepare two fragrance formulations: one with and one without isobutyl butyrate. The base
formulation should be identical.

o Apply a controlled amount of each fragrance to separate smelling strips or unscented lotion
bases.

e Present the samples to the consumer panelists in a randomized and blind manner.
o Ask panelists to rate the overall liking of each fragrance on the 9-point hedonic scale.

o Collect and statistically analyze the data to determine if the addition of isobutyl butyrate
significantly impacts consumer preference.

Table 3: lllustrative Hedonic Scoring of a Fruity Fragrance

Formulation Mean Hedonic Score (+ SD)
Control (without Isobutyl Butyrate) 6.2+15
Test (with 2% Isobutyl Butyrate) 78+1.2

Stability Testing of Fragrance Formulations

Stability testing is essential to ensure that a fragrance containing isobutyl butyrate maintains
its intended physicochemical properties and odor profile over time.
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Objective: To evaluate the stability of a fragrance formulation containing isobutyl butyrate
under accelerated conditions.

Materials:
e Fragrance formulation containing isobutyl butyrate.
o Glass vials with airtight seals.
 Stability chambers or ovens set to controlled temperatures (e.g., 40°C, 50°C).
e UV light chamber.
e pH meter, viscometer.
e Gas Chromatography-Mass Spectrometry (GC-MS) instrumentation.
Protocol:
» Package the fragrance formulation in the final intended packaging or inert glass containers.
e Store samples under various conditions:
o Room temperature (25°C) as a control.
o Elevated temperature (40°C and 50°C) to accelerate aging.
o Exposure to UV light to assess photosensitivity.
o Evaluate the samples at predetermined time points (e.g., 0, 1, 2, and 3 months).

» Assess the following parameters at each time point:

[¢]

Physical Appearance: Color, clarity, and phase separation.

[e]

Odor: Evaluation by a trained perfumer or sensory panel.

o

pH and Viscosity: For liquid formulations like lotions or shampoos.
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o Chemical Composition: Analyze the concentration of isobutyl butyrate and other key
fragrance components using GC-MS to quantify any degradation.

Table 4: lllustrative Stability Data for a Fragrance Oil with Isobutyl Butyrate at 40°C

. Isobutyl Butyrate Odor Profile
Time (Months) . Appearance
Concentration (%) Change

0 5.00 None Clear, pale yellow

Slight decrease in top
1 4.95 No change
note freshness

Noticeable loss of
2 4.88 ) No change
fruity character

3 475 Significant alteration Slight deepening of
' of scent profile color

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

GC-MS is a powerful analytical technique for identifying and quantifying the components of a
complex fragrance mixture.

Objective: To determine the concentration of isobutyl butyrate in a fragrance formulation.
Materials:

e Fragrance sample.

e Solvent (e.g., hexane, dichloromethane).

¢ Internal standard (e.g., a compound not present in the sample with a similar chemical
nature).

¢ GC-MS system equipped with a suitable capillary column (e.g., DB-5ms).

Protocol:
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o Sample Preparation: Accurately weigh a known amount of the fragrance oil and dilute it with
a suitable solvent. Add a known concentration of the internal standard.

e GC-MS Conditions:

(¢]

Injector Temperature: 250°C

[¢]

Oven Program: Start at 50°C, hold for 2 minutes, then ramp to 250°C at a rate of
10°C/minute.

Carrier Gas: Helium at a constant flow rate.

[¢]

[¢]

Mass Spectrometer: Operate in electron ionization (El) mode, scanning from m/z 40 to
400.

o Analysis: Inject the prepared sample into the GC-MS. Identify isobutyl butyrate based on its
retention time and mass spectrum.

o Quantification: Calculate the concentration of isobutyl butyrate by comparing its peak area
to that of the internal standard, using a pre-established calibration curve.

Visualizations
Experimental Workflow for Fragrance Evaluation
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Caption: Workflow for the comprehensive evaluation of isobutyl butyrate in fragrance
formulations.

Olfactory Signaling Pathway for Fruity Esters

The perception of fruity esters like isobutyl butyrate begins with the binding of the odorant
molecule to specific olfactory receptors (ORS) in the nasal cavity. This initiates a G-protein
coupled signaling cascade.
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Caption: Simplified signaling cascade for the perception of fruity esters like isobutyl butyrate.

Safety and Regulatory Information

The safety of isobutyl butyrate has been assessed by the Research Institute for Fragrance
Materials (RIFM). It is deemed safe for use in fragrance products under the current levels of
use. For detailed toxicological and dermatological information, it is recommended to consult the
latest RIFM publications and safety data sheets (SDS) from the supplier.

Conclusion

Isobutyl butyrate is a versatile and impactful ingredient in fragrance formulation. Its
characteristic fruity and sweet notes can significantly enhance the sensory appeal of a wide
range of products. A thorough understanding of its properties and the application of
standardized experimental protocols are essential for its successful and innovative use in
fragrance research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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